Cas no 2227853-42-9 ((2R)-1-(4-fluoro-3-nitrophenyl)propan-2-ol)

(2R)-1-(4-Fluoro-3-nitrophenyl)propan-2-ol is a chiral aromatic alcohol featuring a fluorinated nitrophenyl group, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The presence of both fluoro and nitro substituents enhances its reactivity in electrophilic and nucleophilic transformations, while the stereocenter at the 2-position allows for enantioselective synthesis. This compound is particularly useful in the development of bioactive molecules, including potential drug candidates, due to its structural versatility. Its well-defined stereochemistry ensures precise control in asymmetric reactions, making it advantageous for medicinal chemistry and material science research. High purity and stability further support its utility in demanding synthetic workflows.

(2R)-1-(4-fluoro-3-nitrophenyl)propan-2-ol structure

2227853-42-9 structure

Product Name:(2R)-1-(4-fluoro-3-nitrophenyl)propan-2-ol

CAS No:2227853-42-9

MF:C₉H₁₀FNO₃

MW:199.179006099701

CID:5875942

PubChem ID:165700566

Update Time:2025-06-07

(2R)-1-(4-fluoro-3-nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

- (2R)-1-(4-fluoro-3-nitrophenyl)propan-2-ol
- 2227853-42-9
- EN300-1997846
- Inchi： 1S/C9H10FNO3/c1-6(12)4-7-2-3-8(10)9(5-7)11(13)14/h2-3,5-6,12H,4H2,1H3/t6-/m1/s1
- InChI Key： CJKRAUGUFHWXNU-ZCFIWIBFSA-N
- SMILES： FC1C=CC(=CC=1[N+](=O)[O-])C[C@@H](C)O

Computed Properties

Exact Mass: 199.06447134g/mol
Monoisotopic Mass: 199.06447134g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 66Å²

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Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1997846-0.05g	(2R)-1-(4-fluoro-3-nitrophenyl)propan-2-ol	2227853-42-9	0.05g	$1261.0	2023-09-16
Enamine	EN300-1997846-0.1g	(2R)-1-(4-fluoro-3-nitrophenyl)propan-2-ol	2227853-42-9	0.1g	$1320.0	2023-09-16
Enamine	EN300-1997846-0.25g	(2R)-1-(4-fluoro-3-nitrophenyl)propan-2-ol	2227853-42-9	0.25g	$1381.0	2023-09-16
Enamine	EN300-1997846-0.5g	(2R)-1-(4-fluoro-3-nitrophenyl)propan-2-ol	2227853-42-9	0.5g	$1440.0	2023-09-16
Enamine	EN300-1997846-1.0g	(2R)-1-(4-fluoro-3-nitrophenyl)propan-2-ol	2227853-42-9	1g	$1500.0	2023-06-01
Enamine	EN300-1997846-2.5g	(2R)-1-(4-fluoro-3-nitrophenyl)propan-2-ol	2227853-42-9	2.5g	$2940.0	2023-09-16
Enamine	EN300-1997846-5.0g	(2R)-1-(4-fluoro-3-nitrophenyl)propan-2-ol	2227853-42-9	5g	$4349.0	2023-06-01
Enamine	EN300-1997846-10.0g	(2R)-1-(4-fluoro-3-nitrophenyl)propan-2-ol	2227853-42-9	10g	$6450.0	2023-06-01
Enamine	EN300-1997846-1g	(2R)-1-(4-fluoro-3-nitrophenyl)propan-2-ol	2227853-42-9	1g	$1500.0	2023-09-16
Enamine	EN300-1997846-5g	(2R)-1-(4-fluoro-3-nitrophenyl)propan-2-ol	2227853-42-9	5g	$4349.0	2023-09-16